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Get Quote

Chemical Profile and Applications

Tetrasodium pyrophosphate (TSPP), with the CAS number 7722-88-5, is an inorganic compound widely

used in the food and other industries [1]. The following table summarizes its key identifiers and

physicochemical properties.

Property Description

IUPAC Name Tetrasodium diphosphate [1]

Synonyms TSPP, E450(iii), Sodium pyrophosphate [1] [2]

Molecular Formula Na₄O₇P₂ [3] [1]

Molar Mass 265.90 g·mol⁻¹ [3] [1]

Appearance White, odorless, water-soluble powder or crystals [1] [2]

Density ~2.53 g/mL [3]

Melting Point 988 °C (anhydrous) [1]
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Property Description

pH (in water) ~10.3 (alkaline) [4]

Primary Functions in Products: TSPP serves multiple technical functions, primarily as a:

Food Additive (E450iii): Used as an emulsifier, thickening agent, stabilizer, and leavening agent in
products like canned tuna, chicken nuggets, imitation crab, pudding, and marshmallows [1] [2].

Cryoprotectant: In frozen aquatic products, it improves quality by increasing the water-holding
capacity of proteins, regulating pH, and preventing protein denaturation during freezing [5].

Other Uses: Acts as a tartar control agent in toothpaste and a cleaning agent in detergents [1].

Toxicological and Safety Data

The safety profile of TSPP is characterized by low to moderate acute toxicity but potential for irritation. The

quantitative data from studies are summarized below.

| Endpoint | Species | Route | Result | Citation | | :--- | :--- | :--- | :--- | :--- | | Acute Toxicity (LD₅₀) | Rat |

Oral | 4,000 mg/kg [3] | | Acute Toxicity (LD₅₀) | Rat | Oral | >300 - <2,000 mg/kg [4] | | Acute Toxicity

(LD₅₀) | Mouse | Oral | 2,980 mg/kg [3] | | Acute Toxicity (LD₅₀) | Rat | Intraperitoneal | 59 mg/kg [3] | |

Skin Irritation | Rabbit | Dermal | No skin irritation [4] | | Eye Irritation | Rabbit | Ocular | Causes serious

eye irritation/damage [4] | | Skin Sensitization | Mouse | Dermal | Does not cause skin sensitization [4] | |

Mutagenicity | In vitro | - | Negative (Micronucleus test, Mouse lymphoma assay) [4] |

Hazard Classification: According to the Globally Harmonized System (GHS), TSPP is classified with the

signal word "Danger" and the following hazard statements [3] [4]:

H302: Harmful if swallowed.
H318: Causes serious eye damage.

Mechanistic Considerations and Chronic Exposure:

The oral toxicity of TSPP is considered to be approximately twice that of sodium chloride (table salt)
[1].

One review highlights that excessive dietary phosphate can disrupt the calcium-phosphorus
balance in the body, potentially leading to osteoporosis and exacerbating cardiovascular and kidney

diseases [5]. This is a critical consideration for long-term intake.

Smolecule
Theoretical Framework & Proof-of-Concept

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 2 / 7 Tech Support

https://www.chemicalbook.com/msds/tetrasodium-pyrophosphate.htm
https://en.wikipedia.org/wiki/Tetrasodium_pyrophosphate
https://www.aceingredients.com/products/e450iii-tetra-sodium-pyrophosphate-tspp.html
https://www.sciencedirect.com/topics/agricultural-and-biological-sciences/tetrasodium-pyrophosphate
https://en.wikipedia.org/wiki/Tetrasodium_pyrophosphate
https://www.chemsrc.com/en/cas/7722-88-5_951966.html
https://www.chemicalbook.com/msds/tetrasodium-pyrophosphate.htm
https://www.chemsrc.com/en/cas/7722-88-5_951966.html
https://www.chemsrc.com/en/cas/7722-88-5_951966.html
https://www.chemicalbook.com/msds/tetrasodium-pyrophosphate.htm
https://www.chemicalbook.com/msds/tetrasodium-pyrophosphate.htm
https://www.chemicalbook.com/msds/tetrasodium-pyrophosphate.htm
https://www.chemicalbook.com/msds/tetrasodium-pyrophosphate.htm
https://www.chemsrc.com/en/cas/7722-88-5_951966.html
https://www.chemicalbook.com/msds/tetrasodium-pyrophosphate.htm
https://en.wikipedia.org/wiki/Tetrasodium_pyrophosphate
https://www.sciencedirect.com/topics/agricultural-and-biological-sciences/tetrasodium-pyrophosphate
https://www.smolecule.com/products/s581755?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Regulatory Framework and Approval Process

In the European Union, the safety of food additives like TSPP is governed by a strict regulatory process

managed by the European Food Safety Authority (EFSA).

EFSA's Tiered Approach for Safety Assessment: EFSA employs a tiered approach for the toxicological

evaluation of food additives to ensure thoroughness while adhering to animal welfare (3Rs principles) [6].

The workflow below illustrates this process:

Smolecule
Theoretical Framework & Proof-of-Concept

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 3 / 7 Tech Support

https://www.efsa.europa.eu/en/efsajournal/pub/2760
https://www.smolecule.com/products/s581755?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Application for Food Additive

Tier 1: Minimal Dataset
(Required for all compounds)

Is the compound absorbed
and/or (geno)toxic?

Tier 2: Extended Studies
(More extensive data)

Yes

Risk Assessment Complete

NoSpecific endpoints require
further investigation?

Tier 3: Case-Specific Studies
(Performed on a case-by-case basis)

Yes

No

Click to download full resolution via product page
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Submission and Data Requirements: Companies must submit a formal application to EFSA, which

requires detailed data across four key areas [6] [7]:

Chemistry and Specifications: Data on the identity, composition, and purity of the additive.
Existing Authorisations and Evaluations: Information on previous approvals by other regulatory

bodies.
Proposed Uses and Exposure Assessment: Data on intended use levels and estimates of

consumer dietary exposure.
Toxicological Studies: Evidence from the tiered testing strategy, as outlined above.

EFSA provides open-access tools, such as the Food Additives Intake Model (FAIM), to help estimate

dietary exposure [8].

Key Considerations for Researchers

For professionals in drug development and research, the following points are crucial:

Data Gaps: The available toxicological data on TSPP is not comprehensive. There is a lack of

publicly available information on carcinogenicity, reproductive toxicity, and specific target organ
toxicity after repeated exposure [4]. New studies would be required to fill these gaps for a novel

pharmaceutical application.
Regulatory Reliance: For uses in food, TSPP is considered safe when used within established limits.

However, its use in a drug product would require a separate and rigorous evaluation process through
agencies like the EMA or FDA, which would likely request additional, modern toxicological studies.

Focus on Impurities and Compatibility: In pharmaceutical development, special attention should
be paid to the quality and specification of TSPP (e.g., heavy metal content) and its compatibility with

other formulation components.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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